Cas no 3484-46-6 (Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-methylethenyl)-,(1aS,1bR,2S,2'R,5S,6S,6aR,7aR,8S)-)

• Product Name: Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-methylethenyl)-,(1aS,1bR,2S,2'R,5S,6S,6aR,7aR,8S)-
• CAS No: 3484-46-6
• MF: C₁₅H₁₈O₇
• MW: 310.299225330353
• CID: 316469
• PubChem ID: 442276
• Update Time: 2025-04-19

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-methylethenyl)-,(1aS,1bR,2S,2'R,5S,6S,6aR,7aR,8S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-methylethenyl)-,(1aS,1bR,2S,2'R,5S,6S,6aR,7aR,8S)-
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-met
• C09502
• (1S,2R,3S,5R,6R,7R,8S,9S)-2,8,12-trihydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• Hyenanchin
• Spiro(2,5-methano-7H-oxireno(3,4)cyclopent(1,2-d)oxepin-7,2'-oxiran)-3(2H)-one, hexahydro-1b,6,8-trihydroxy-6a-methyl-8-(1-methylethenyl)-, (1aS-(1aalpha,1bbeta,2beta,5beta,6alpha,6abeta,7beta,7aalpha,8R*))-
• Mellitoxine
• Mellitoxin
• Hyenancine
• UNII-6Y532H6TUO
• 6Y532H6TUO
• CHEBI:6737
• 3484-46-6
• Dataset-S1.335

• Inchi： 1S/C15H18O7/c1-5(2)14(18)6-11(17)22-8(14)7(16)12(3)13(4-20-13)9-10(21-9)15(6,12)19/h6-10,16,18-19H,1,4H2,2-3H3/t6-,7+,8-,9+,10-,12-,13+,14?,15-/m0/s1
• InChI Key： DWCJGLPGZULWPZ-GEETXFABSA-N
• SMILES： O1[C@H]2[C@@H]1[C@]1(CO1)[C@]1(C)[C@@H]([C@H]3C(C(=C)C)([C@H](C(=O)O3)[C@@]12O)O)O

Computed Properties

• Exact Mass: 310.105
• Monoisotopic Mass: 310.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.63
• Melting Point: 225-235°
• Boiling Point: 601.9°Cat760mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.667
• Specific Rotation: D15 +14.7° (water)